2-chloro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(3-methoxy-5,6,7,8-tetrahydronaphthalen-2-yl)-4-nitrobenzamide
• InChI: InChI=1S/C18H17ClN2O4/c1-25-17-9-12-5-3-2-4-11(12)8-16(17)20-18(22)14-7-6-13(21(23)24)10-15(14)19/h6-10H,2-5H2,1H3,(H,20,22)
• InChI Key: HQPISNKHVVKNHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CCCCC2=C1)NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H17ClN2O4
• Molecular Weight: 360.8 g/mol

Description

2-chloro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-4-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-chloro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-4-nitrobenzamide involves the inhibition of specific enzymes and receptors that play a crucial role in various biological processes. This inhibition leads to the disruption of the cellular signaling pathways, ultimately resulting in the desired physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-4-nitrobenzamide depend on the specific biological process being targeted. Some of the reported effects include the inhibition of cancer cell growth, modulation of neurotransmitter release, and modulation of ion channel activity.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-chloro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-4-nitrobenzamide is its high potency and selectivity towards specific biological targets. This makes it an ideal compound for studying the underlying mechanisms of various biological processes. However, its high potency can also make it challenging to study the compound's effects on non-targeted biological processes, leading to potential limitations in experimental design.

Future Directions

There are several future directions for the research on 2-chloro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-4-nitrobenzamide. Some of the potential areas of research include the development of novel drug candidates based on the compound's structure, the investigation of its effects on specific biological processes, and the exploration of its potential applications in various fields, including drug discovery and neuroscience.
Conclusion:
In conclusion, 2-chloro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-4-nitrobenzamide is a chemical compound that has significant potential in various fields of scientific research. Its high potency and selectivity towards specific biological targets make it an ideal compound for studying the underlying mechanisms of various biological processes. Further research in this area can lead to the development of novel drug candidates and the discovery of new therapeutic targets for various diseases.

Synthesis Methods

The synthesis method of 2-chloro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-4-nitrobenzamide involves the reaction of 2-chloro-4-nitrobenzoic acid with 3-methoxy-5,6,7,8-tetrahydro-2-naphthalenamine in the presence of a coupling reagent. The resulting product is then purified using chromatography techniques to obtain the final compound.

Scientific Research Applications

2-chloro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)-4-nitrobenzamide has been extensively studied for its potential applications in various fields of scientific research. Some of the prominent research areas include cancer research, neuroscience, and drug discovery.